Cas no 893663-27-9 (5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine)

• Product Name: 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine
• CAS No: 893663-27-9
• MF: C₁₂H₁₄N₂OS
• MW: 234.32
• CID: 5077654
• Update Time: 2026-03-01

5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine

• Inchi： 1S/C12H14N2OS/c1-8(2)15-10-5-3-9(4-6-10)11-7-14-12(13)16-11/h3-8H,1-2H3,(H2,13,14)
• InChI Key： NJFDBXBPZGQHNX-UHFFFAOYSA-N
• SMILES： C1(C=CC(=CC=1)OC(C)C)C1SC(N)=NC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine

Comprehensive Overview of 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine (CAS No. 893663-27-9): Properties, Applications, and Research Insights

5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine (CAS No. 893663-27-9) is a specialized organic compound belonging to the thiazole derivatives family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazolamine core with a 4-(1-methylethoxy)phenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 893663-27-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

In recent years, the demand for thiazole-based compounds like 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s isopropoxy phenyl moiety enhances its lipophilicity, a property often exploited to improve drug bioavailability—a hot topic in medicinal chemistry forums and AI-driven drug development platforms.

From a synthetic perspective, CAS 893663-27-9 is typically prepared via cyclocondensation reactions involving thiourea derivatives and α-haloketones, followed by selective functionalization. Its molecular weight (250.34 g/mol) and logP value (predicted ~3.2) make it suitable for structure-activity relationship (SAR) studies, a frequent search term among chemists optimizing lead compounds. Notably, its thermal stability and solubility profile in organic solvents like DMSO and ethanol have been documented in peer-reviewed journals, addressing common queries from industrial users.

The agrochemical sector also explores 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine as a precursor for crop protection agents, capitalizing on the thiazole ring’s ability to disrupt pest metabolic pathways. This aligns with the growing emphasis on sustainable agriculture and green chemistry—keywords frequently trending in environmental science discussions. Regulatory filings indicate its compliance with REACH and FDA guidelines for non-hazardous intermediates, a detail often sought by compliance officers.

Analytical characterization of 893663-27-9 involves advanced techniques such as HPLC, NMR, and mass spectrometry, with spectral data available in proprietary databases. Its melting point (reported ~145–148°C) and UV-Vis absorption maxima (e.g., 290 nm) are critical parameters for quality control, frequently queried in laboratory protocols. The compound’s patent landscape reveals applications in heterocyclic chemistry innovations, a niche yet expanding area in IP searches.

In conclusion, 5-[4-(1-Methylethoxy)phenyl]-2-thiazolamine (CAS No. 893663-27-9) exemplifies the intersection of synthetic utility and biomedical relevance. Its adaptability across pharmaceutical, agrochemical, and material science domains underscores its value in contemporary research. As AI-powered platforms like ChatGPT and PubMed increasingly index such compounds, accurate metadata—including IUPAC names and property datasets—will remain pivotal for discoverability and interdisciplinary collaboration.